Cas no 895112-65-9 (N-(3-chloro-4-fluorophenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 895112-65-9
• MF: C₁₉H₁₅ClFN₃O₃S
• MW: 419.857105493546
• CID: 5439850
• Update Time: 2025-11-05

N-(3-chloro-4-fluorophenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(3-chloro-4-fluorophenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C19H15ClFN3O3S/c1-27-14-5-3-13(4-6-14)24-9-8-22-18(19(24)26)28-11-17(25)23-12-2-7-16(21)15(20)10-12/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： VSFLLAIWQVPAIP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CSC1=NC=CN(C2=CC=C(OC)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-4-fluorophenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

N-(3-Chloro-4-Fluorophenyl)-2-{4-(4-Methoxyphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(3-Chloro-4-Fluorophenyl)-2-{4-(4-Methoxyphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide is a complex organic compound with the CAS registry number 895112-65-9. This compound belongs to the class of sulfonamides and is characterized by its intricate molecular structure, which includes a chloro-fluorophenyl group, a methoxyphenyl moiety, and a dihydropyrazine ring system. The compound's unique architecture makes it a subject of interest in various fields, including pharmaceutical research, materials science, and synthetic chemistry.

The molecular structure of this compound is notable for its functional groups, which include a sulfonamide group (-SO-NH-CO-) and a dihydropyrazine ring. The presence of these groups contributes to the compound's potential as a bioactive agent. Recent studies have explored the bioactivity of similar compounds in the context of enzyme inhibition and their potential application in drug discovery. For instance, researchers have reported that sulfonamides can act as inhibitors of certain kinases, making them promising candidates for anti-cancer therapies.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and cyclizations. The synthesis process typically begins with the preparation of intermediates such as chloro-fluorobenzene derivatives and methoxyphenyl-containing precursors. These intermediates are then subjected to coupling reactions to form the final product. The optimization of these reactions has been a focus of recent research efforts, with scientists seeking to improve yield and purity while reducing production costs.

In terms of physical properties, this compound exhibits a melting point in the range of 180°C to 190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been reported to be moderate, which is advantageous for its use in various chemical processes. The compound's stability under different conditions has also been studied; it is found to be stable under neutral and slightly acidic conditions but may degrade under strongly basic conditions.

The biological activity of this compound has been evaluated in several assays. In vitro studies have shown that it exhibits moderate inhibitory activity against certain enzymes, including tyrosine kinases and serine/threonine kinases. These findings suggest that the compound could be developed into a therapeutic agent for diseases associated with abnormal kinase activity, such as cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. Using molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists have estimated its absorption, distribution, metabolism, and excretion (ADME) profiles. These predictions indicate that the compound has favorable pharmacokinetic properties, which could enhance its bioavailability when administered orally.

In addition to its potential therapeutic applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as an electron transport material in organic solar cells and light-emitting diodes (OLEDs). Preliminary results suggest that it could improve device efficiency by enhancing charge transport properties.

The environmental impact of this compound has also been a topic of recent research. Studies have assessed its biodegradability under aerobic and anaerobic conditions. Results indicate that the compound undergoes slow degradation under aerobic conditions but shows limited biodegradability under anaerobic conditions. These findings highlight the need for further research into environmentally friendly synthesis methods and waste management strategies for this compound.

In conclusion, N-(3-Chloro-4-Fluorophenyl)-2-{4-(4-Methoxyphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide (CAS No: 895112-65-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique molecular structure endows it with bioactive properties that make it a valuable candidate for drug discovery and materials science applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both medical therapies and technological innovations.